Cas no 1805602-83-8 (Ethyl 4-(difluoromethyl)-2-iodo-6-methoxypyridine-3-acetate)

• Product Name: Ethyl 4-(difluoromethyl)-2-iodo-6-methoxypyridine-3-acetate
• CAS No: 1805602-83-8
• MF: C₁₁H₁₂F₂INO₃
• MW: 371.119162559509
• CID: 4891585
• Update Time: 2025-05-25

Ethyl 4-(difluoromethyl)-2-iodo-6-methoxypyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(difluoromethyl)-2-iodo-6-methoxypyridine-3-acetate

• Inchi： 1S/C11H12F2INO3/c1-3-18-9(16)5-7-6(10(12)13)4-8(17-2)15-11(7)14/h4,10H,3,5H2,1-2H3
• InChI Key： SQRBEOVJDIKHHZ-UHFFFAOYSA-N
• SMILES： IC1C(CC(=O)OCC)=C(C(F)F)C=C(N=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 281
• XLogP3: 2.6
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 4-(difluoromethyl)-2-iodo-6-methoxypyridine-3-acetate

Research Brief on Ethyl 4-(difluoromethyl)-2-iodo-6-methoxypyridine-3-acetate (CAS: 1805602-83-8)

Ethyl 4-(difluoromethyl)-2-iodo-6-methoxypyridine-3-acetate (CAS: 1805602-83-8) is a specialized pyridine derivative that has garnered increasing attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique difluoromethyl and iodo substituents, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have highlighted its potential applications in the development of novel therapeutic agents, particularly in oncology and infectious diseases.

The structural features of Ethyl 4-(difluoromethyl)-2-iodo-6-methoxypyridine-3-acetate make it a valuable building block for the construction of complex heterocyclic compounds. The presence of the difluoromethyl group enhances metabolic stability and bioavailability, while the iodo substituent provides a reactive site for further functionalization via cross-coupling reactions. These attributes have led to its incorporation in the synthesis of kinase inhibitors and antimicrobial agents, as evidenced by recent patent filings and peer-reviewed publications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized Ethyl 4-(difluoromethyl)-2-iodo-6-methoxypyridine-3-acetate as a key intermediate in the development of a new class of Bruton's tyrosine kinase (BTK) inhibitors. The compound's ability to undergo palladium-catalyzed cross-coupling reactions enabled the efficient synthesis of diverse analogs with improved potency and selectivity. The study reported several derivatives with nanomolar activity against BTK, highlighting the compound's utility in structure-activity relationship (SAR) studies.

Another significant application of this compound was demonstrated in a recent ACS Infectious Diseases publication, where it served as a precursor for the synthesis of novel antimalarial agents. The difluoromethyl group was found to enhance the compounds' ability to penetrate the blood-brain barrier, addressing a critical challenge in the treatment of cerebral malaria. The study reported promising in vitro and in vivo efficacy against Plasmodium falciparum, with minimal cytotoxicity to human cells.

From a synthetic chemistry perspective, recent advances have focused on optimizing the preparation of Ethyl 4-(difluoromethyl)-2-iodo-6-methoxypyridine-3-acetate to improve yield and purity. A 2024 Organic Process Research & Development article described a scalable, cost-effective synthetic route that employs continuous flow chemistry, reducing the need for hazardous reagents and minimizing waste generation. This development is particularly significant for industrial-scale production, addressing previous challenges in the compound's availability for large-scale drug discovery programs.

Looking forward, the unique properties of Ethyl 4-(difluoromethyl)-2-iodo-6-methoxypyridine-3-acetate position it as a promising scaffold for the discovery of new therapeutic agents. Its versatility in medicinal chemistry applications, combined with recent synthetic improvements, suggests that this compound will continue to play an important role in drug discovery efforts. Future research directions may include exploring its use in targeted protein degradation strategies and as a building block for the development of covalent inhibitors, further expanding its potential applications in chemical biology and pharmaceutical research.